Cas no 2230789-59-8 (rac-(1r,3r)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride)

• Product Name: rac-(1r,3r)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride
• CAS No: 2230789-59-8
• MF: C₈H₁₅Cl₂N₃
• MW: 224.130799531937
• MDL: MFCD31667248
• CID: 5223262
• PubChem ID: 137964778
• Update Time: 2025-06-10

rac-(1r,3r)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-3-[(1H-pyrazol-1-yl)methyl]cyclobutan-1-amine dihydrochloride
• (1s,3s)-3-[(1H-pyrazol-1-yl)methyl]cyclobutan-1-amine dihydrochloride
• (1R,3r)-3-((1H-pyrazol-1-yl)methyl)cyclobutan-1-amine dihydrochloride
• 3-(pyrazol-1-ylmethyl)cyclobutan-1-amine;dihydrochloride
• (1S,3s)-3-((1H-pyrazol-1-yl)methyl)cyclobutan-1-amine dihydrochloride
• starbld0023880
• Z3272959496
• Z3278376186
• 3-[(1H-pyrazol-1-yl)methyl]cyclobutan-1-ami
• rac-(1r,3r)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride

• MDL： MFCD31667248
• Inchi： 1S/C8H13N3.2ClH/c9-8-4-7(5-8)6-11-3-1-2-10-11;;/h1-3,7-8H,4-6,9H2;2*1H
• InChI Key： GUBSPZDVKLWTHU-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1CC(CN2C=CC=N2)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 131
• Topological Polar Surface Area: 43.8

Additional information on rac-(1r,3r)-3-(1H-pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride

Comprehensive Overview of rac-(1R,3R)-3-(1H-Pyrazol-1-yl)methylcyclobutan-1-amine Dihydrochloride (CAS No. 2230789-59-8)

The compound rac-(1R,3R)-3-(1H-Pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride (CAS No. 2230789-59-8) is a chiral cyclobutane derivative with significant potential in pharmaceutical research and development. Its unique structural features, including the pyrazole moiety and the cyclobutane ring, make it a promising candidate for drug discovery, particularly in the fields of central nervous system (CNS) disorders and metabolic diseases. Researchers are increasingly focusing on this compound due to its ability to modulate specific biological targets, which aligns with the growing demand for precision medicine and targeted therapies.

In recent years, the scientific community has shown heightened interest in small molecule inhibitors and modulators, especially those with chiral centers like rac-(1R,3R)-3-(1H-Pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride. This compound's stereochemistry plays a critical role in its binding affinity and selectivity, which is a hot topic in medicinal chemistry. The dihydrochloride salt form enhances its solubility and stability, making it more suitable for preclinical studies. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are gaining traction for their potential to address unmet medical needs.

The synthesis and characterization of rac-(1R,3R)-3-(1H-Pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride involve advanced techniques such as asymmetric synthesis and chiral resolution. These methods are essential for ensuring the compound's enantiomeric purity, a key factor in its pharmacological activity. The pyrazole ring, a common pharmacophore in drug design, contributes to the compound's ability to interact with enzymes and receptors, making it a versatile scaffold for further derivatization. This aligns with current trends in fragment-based drug discovery, where researchers aim to optimize lead compounds for improved efficacy and safety.

From a therapeutic perspective, rac-(1R,3R)-3-(1H-Pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride has shown promise in preclinical models of neurodegenerative diseases and inflammatory conditions. Its mechanism of action may involve modulation of G-protein-coupled receptors (GPCRs) or ion channels, which are highly relevant to modern drug development. The compound's ability to cross the blood-brain barrier (BBB) further underscores its potential for treating CNS disorders, a major focus area in the era of brain health and cognitive enhancement.

In addition to its pharmaceutical applications, rac-(1R,3R)-3-(1H-Pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride is also of interest in chemical biology and proteomics. Researchers are exploring its use as a tool compound to study protein-ligand interactions and signaling pathways. This aligns with the broader trend of integrating multi-omics approaches in drug discovery, where compounds like this serve as valuable probes for understanding complex biological systems. The compound's CAS No. 2230789-59-8 is frequently searched in scientific databases, reflecting its growing importance in both academic and industrial research.

As the demand for novel therapeutics continues to rise, rac-(1R,3R)-3-(1H-Pyrazol-1-yl)methylcyclobutan-1-amine dihydrochloride remains a compound of significant interest. Its unique combination of structural features and pharmacological potential positions it as a key player in the next generation of biologically active molecules. Future research will likely focus on optimizing its pharmacokinetic properties and exploring its applications in combinatorial chemistry and high-throughput screening platforms. With its chiral purity and dihydrochloride salt form, this compound is poised to make meaningful contributions to advancing human health.